Cas no 763914-43-8 (Methyl 2-amino-2-(2-fluorophenyl)propanoate)

• Product Name: Methyl 2-amino-2-(2-fluorophenyl)propanoate
• CAS No: 763914-43-8
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• CID: 5994093
• PubChem ID: 60795560
• Update Time: 2025-05-21

Methyl 2-amino-2-(2-fluorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-2-(2-fluorophenyl)propanoate
• Benzeneacetic acid, α-amino-2-fluoro-α-methyl-, methyl ester
• (RS)-2-amino-2-(2-fluoro-phenyl)-propionic acid methylester
• CS-0275272
• 763914-43-8
• FVVLBKPONTUUBM-UHFFFAOYSA-N
• SCHEMBL15602074
• EN300-1068987

• Inchi： 1S/C10H12FNO2/c1-10(12,9(13)14-2)7-5-3-4-6-8(7)11/h3-6H,12H2,1-2H3
• InChI Key： FVVLBKPONTUUBM-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1F)(N)(C)C(=O)OC

Computed Properties

• Exact Mass: 197.08520679g/mol
• Monoisotopic Mass: 197.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.177±0.06 g/cm3(Predicted)
• Boiling Point: 264.5±25.0 °C(Predicted)
• pka: 6.25±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-amino-2-(2-fluorophenyl)propanoate

Methyl 2-amino-2-(2-fluorophenyl)propanoate (CAS No. 763914-43-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-amino-2-(2-fluorophenyl)propanoate, identified by its CAS number 763914-43-8, is a significant compound in the realm of pharmaceutical chemistry. This organic ester serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory pathways. The presence of both an amino group and a fluorophenyl moiety makes this compound a versatile building block for drug development.

The structural features of Methyl 2-amino-2-(2-fluorophenyl)propanoate contribute to its utility in medicinal chemistry. The amino group provides a site for further functionalization, while the fluorine atom in the phenyl ring enhances metabolic stability and binding affinity. These characteristics have garnered interest among researchers exploring novel therapeutic agents.

Recent advancements in drug discovery have highlighted the importance of fluorinated compounds in improving pharmacokinetic properties. Studies indicate that fluorine atoms can modulate lipophilicity, reduce metabolic degradation, and enhance receptor interactions. Consequently, derivatives of Methyl 2-amino-2-(2-fluorophenyl)propanoate are being investigated for their potential in treating conditions such as neurodegenerative diseases and chronic inflammation.

In the context of modern pharmaceutical synthesis, this compound exemplifies the synergy between structural chemistry and biological activity. Researchers are leveraging its framework to design molecules with enhanced efficacy and reduced side effects. The growing body of literature underscores its role as a precursor in synthesizing small-molecule inhibitors and agonists.

One notable application of Methyl 2-amino-2-(2-fluorophenyl)propanoate is in the development of targeted therapies for neurological disorders. The fluorophenyl group's ability to interact with specific protein targets has been exploited to create compounds with high selectivity. For instance, studies have demonstrated its utility in generating inhibitors that modulate neurotransmitter receptors, offering a promising avenue for treating conditions like Alzheimer's disease and Parkinson's disease.

The compound's versatility extends to anti-inflammatory drug design as well. By incorporating it into molecular structures, researchers have synthesized novel agents that exhibit potent anti-inflammatory effects without systemic toxicity. These findings align with the broader trend toward developing precision medicine approaches, where tailored intermediates like Methyl 2-amino-2-(2-fluorophenyl)propanoate play a pivotal role.

From a synthetic chemistry perspective, the preparation of Methyl 2-amino-2-(2-fluorophenyl)propanoate involves sophisticated methodologies that highlight the ingenuity of contemporary organic synthesis. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination processes are employed to construct its complex framework efficiently. These synthetic strategies not only underscore the compound's accessibility but also showcase the advancements in catalytic chemistry that enable complex molecule construction.

The pharmacological evaluation of derivatives derived from Methyl 2-amino-2-(2-fluorophenyl)propanoate has revealed intriguing biological profiles. Preclinical studies suggest that certain analogs exhibit significant therapeutic potential, particularly in modulating immune responses and neural signaling pathways. Such findings are driving further exploration into its pharmacological space, with implications for treating a wide range of diseases.

The future prospects for this compound are promising, given its dual functionality and broad applicability. As drug discovery continues to evolve, intermediates like Methyl 2-amino-2-(2-fluorophenyl)propanoate will remain indispensable tools for medicinal chemists seeking to develop innovative therapeutics. Their role in bridging chemical structure and biological function underscores their importance in advancing human health.